![molecular formula C15H12ClF3N2OS B2488139 3-allyl-2-[(2-chlorobenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone CAS No. 866143-15-9](/img/structure/B2488139.png)
3-allyl-2-[(2-chlorobenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone
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Description
3-allyl-2-[(2-chlorobenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone (ACTP) is a small molecule that has been studied for its potential applications in scientific research. ACTP has been found to have a wide range of biochemical and physiological effects, and has been studied for its use in lab experiments. In
Scientific Research Applications
Chemical Synthesis and Molecular Interactions
This compound and its derivatives have been studied primarily for their chemical properties and potential applications in various fields, including pharmaceuticals and materials science.
Iodocyclization Processes : The iodination of similar compounds has been studied, showing that the process can lead to the formation of dihydrothiazolo[3,2-a]pyrimidin-4-ium triiodides. Such cyclization processes are essential in the synthesis of complex organic molecules with potential pharmacological activities (Frolova, Kim, & Slepukhin, 2016).
Halocyclization Processes : Compounds similar to 3-allyl-2-[(2-chlorobenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone have been alkylated and reacted with iodine and bromine to form fused thiazolo[3,2-a]pyrimidinium systems, indicating potential routes for synthesizing novel heterocyclic compounds (Kim, Osheko, & Frolova, 2017).
Spectroscopic Analysis for Chemotherapeutic Potential : Vibrational spectral analysis and other spectroscopic techniques like FT-IR and FT-Raman have been used to study the structure and potential chemical behavior of similar compounds. Such analysis aids in understanding the molecular interactions and stability, which is crucial for designing molecules with desired biological or chemical properties (Alzoman et al., 2015).
Synthesis of Derivatives for Biological Activity : Derivatives of pyrimidinone, like 2-thioxopyrimidin-4(1H)-one, have been synthesized and evaluated for their activities against viruses like HIV-1, showcasing the potential of these compounds in antiviral therapies (Khalifa & Al-Omar, 2014).
properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfanyl]-3-prop-2-enyl-6-(trifluoromethyl)pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClF3N2OS/c1-2-7-21-13(22)8-12(15(17,18)19)20-14(21)23-9-10-5-3-4-6-11(10)16/h2-6,8H,1,7,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNDNNXUSCQNICI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C=C(N=C1SCC2=CC=CC=C2Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClF3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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